Cas no 2034595-05-4 (2-(methylsulfanyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide)

• Product Name: 2-(methylsulfanyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide
• CAS No: 2034595-05-4
• MF: C₁₇H₁₅NO₂S₂
• MW: 329.436501741409
• CID: 6078875
• PubChem ID: 119101929
• Update Time: 2025-08-04

2-(methylsulfanyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide
• 2-(methylthio)-N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzamide
• 2-(methylsulfanyl)-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}benzamide
• AKOS026693353
• F6516-1120
• 2-methylsulfanyl-N-[(5-thiophen-3-ylfuran-2-yl)methyl]benzamide
• 2034595-05-4

• Inchi： 1S/C17H15NO2S2/c1-21-16-5-3-2-4-14(16)17(19)18-10-13-6-7-15(20-13)12-8-9-22-11-12/h2-9,11H,10H2,1H3,(H,18,19)
• InChI Key： NMJRKDRXJSPABF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=C(CNC(C2C=CC=CC=2SC)=O)O1

Computed Properties

• Exact Mass: 329.05442107g/mol
• Monoisotopic Mass: 329.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.8Ų

Additional information on 2-(methylsulfanyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide

Comprehensive Overview of 2-(Methylsulfanyl)-N-{5-(Thiophen-3-yl)Furan-2-ylMethyl}Benzamide (CAS No. 2034595-05-4)

2-(Methylsulfanyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide is a synthetic organic compound with a unique molecular structure that combines thiophene, furan, and benzamide moieties. This compound, identified by its CAS number 2034595-05-4, has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of methylsulfanyl and heterocyclic groups enhances its versatility in drug design, particularly in targeting enzymes or receptors involved in inflammation and metabolic disorders.

Recent studies highlight the growing demand for heterocyclic compounds like 2-(methylsulfanyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide in medicinal chemistry. Researchers are exploring its applications in small-molecule therapeutics, especially for conditions such as diabetes and neurodegenerative diseases. The compound's thiophene-furan hybrid structure is also being investigated for its role in organic electronics, where such motifs are prized for their conductive properties. This dual applicability makes it a hot topic in both life sciences and material science communities.

From a synthetic perspective, the compound's benzamide core offers opportunities for derivatization, enabling the creation of libraries for high-throughput screening. Its methylsulfanyl group can act as a leaving group in nucleophilic substitution reactions, facilitating further functionalization. These features align with current trends in fragment-based drug discovery, where modular building blocks are essential. Additionally, the thiophen-3-yl substituent contributes to π-stacking interactions, a critical factor in protein-ligand binding studies.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are optimizing synthetic routes to minimize waste, leveraging catalytic methods and biodegradable solvents. Such efforts resonate with the broader push for sustainable chemical production, a frequently searched topic among industry professionals. The compound's stability under physiological conditions further bolsters its candidacy for preclinical development.

In the realm of computational chemistry, 2-(methylsulfanyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}benzamide has been modeled for molecular docking simulations. These studies predict affinity for kinases and GPCRs, aligning with user queries about AI-driven drug design. The integration of machine learning tools to predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties has further accelerated its profiling, addressing common search trends like "in silico ADME prediction".

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques frequently discussed in method development forums. Its chromatographic behavior and spectral signatures are well-documented, aiding in quality control for industrial-scale synthesis. These details cater to laboratory technicians and QC specialists searching for compound validation protocols.

Market-wise, the demand for custom synthesis of CAS 2034595-05-4 is rising, driven by contract research organizations (CROs) and academic labs. Suppliers emphasize batch-to-batch consistency and regulatory compliance, key concerns for buyers. This aligns with Google Trends data showing increased searches for "reliable chemical suppliers" and "GMP-grade intermediates" in 2023.

Future directions may explore the compound's utility in combination therapies or nanocarrier systems, topics gaining traction in PubMed-indexed literature. Its logP value and hydrogen bonding capacity suggest compatibility with lipid-based formulations, addressing frequent queries about drug delivery optimization. As research progresses, this molecule could bridge gaps between traditional medicinal chemistry and emerging precision medicine approaches.